Cas no 2624117-82-2 (N-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-1H-indole-7-carboxamide)

• Product Name: N-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-1H-indole-7-carboxamide
• CAS No: 2624117-82-2
• MF: C₂₅H₁₉FN₄O₂
• MW: 426.442368745804
• CID: 6228359
• PubChem ID: 165906049
• Update Time: 2025-07-15

N-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-1H-indole-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2624117-82-2
• EN300-27753262
• N-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-1H-indole-7-carboxamide

• Inchi： 1S/C25H19FN4O2/c1-30-20-12-5-3-9-17(20)22(16-8-2-4-11-19(16)26)28-23(25(30)32)29-24(31)18-10-6-7-15-13-14-27-21(15)18/h2-14,23,27H,1H3,(H,29,31)
• InChI Key： DLIPXKNPMSVGGS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C2C=CC=CC=2N(C)C(C(N=1)NC(C1C=CC=C2C=CNC=12)=O)=O

Computed Properties

• Exact Mass: 426.14920402g/mol
• Monoisotopic Mass: 426.14920402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 77.6Ų

Additional information on N-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-1H-indole-7-carboxamide

Comprehensive Analysis of N-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-1H-indole-7-carboxamide (CAS 2624117-82-2)

The compound N-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-1H-indole-7-carboxamide (CAS 2624117-82-2) is a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of a benzodiazepine core and an indole carboxamide moiety makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential interactions with GABA receptors and other neurological targets, given the structural similarities to known psychoactive compounds.

In recent years, the scientific community has shown a growing interest in benzodiazepine derivatives due to their diverse pharmacological properties. The incorporation of a fluorophenyl group in this compound enhances its binding affinity and metabolic stability, which are critical factors in drug development. This aligns with current trends in precision medicine, where researchers aim to design molecules with optimized pharmacokinetic profiles. The 1H-indole-7-carboxamide segment further contributes to its potential as a CNS-active agent, a topic frequently searched in academic and pharmaceutical databases.

One of the most frequently asked questions about CAS 2624117-82-2 revolves around its synthetic accessibility and scalability. The compound's complex structure presents challenges in multi-step synthesis, but advances in catalytic methods and green chemistry have streamlined its production. Additionally, its solubility and bioavailability are key areas of investigation, as these properties directly impact its therapeutic utility. These topics are highly relevant to researchers exploring drug formulation and delivery systems.

The potential applications of N-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-1H-indole-7-carboxamide extend beyond neurology. Preliminary studies suggest its relevance in oncology, particularly in targeting protein-protein interactions involved in cancer progression. This aligns with the rising demand for small-molecule inhibitors in targeted therapy, a hot topic in contemporary biomedical research. The compound's fluorine substitution also makes it a subject of interest in PET imaging studies, another area gaining traction in diagnostic applications.

From a computational chemistry perspective, CAS 2624117-82-2 has been modeled extensively to predict its binding modes and ADMET properties. These simulations are crucial for reducing the time and cost associated with preclinical trials. The integration of AI-driven drug design tools has further accelerated the exploration of this compound, addressing common search queries about in silico validation and molecular docking techniques.

In conclusion, N-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-1H-indole-7-carboxamide represents a fascinating case study in modern drug discovery. Its multifaceted pharmacological potential, coupled with advancements in synthetic and computational methodologies, positions it as a compound of significant scientific and therapeutic value. As research continues, this molecule is likely to remain a focal point in discussions about next-generation therapeutics and personalized medicine.